N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-naphthamide hydrochloride

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]naphthalene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H25N3O3S.ClH/c1-2-21-10-12-22(13-11-21)26(24,25)14-9-20-19(23)18-8-7-16-5-3-4-6-17(16)15-18;/h3-8,15H,2,9-14H2,1H3,(H,20,23);1H
• InChI Key: AFJAQEAHMQJAQR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC3=CC=CC=C3C=C2.Cl
• Molecular Formula: C19H26ClN3O3S
• Molecular Weight: 411.9 g/mol

Description

Molecular Structure Analysis

The molecule contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms. It also has an ethyl group attached to the piperazine ring, and a sulfonyl group attached to the ethyl group. The naphthamide group would be a two-ringed aromatic system attached to the molecule via an amide linkage.

Chemical Reactions Analysis

As a complex organic molecule, “N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-naphthamide hydrochloride” would be expected to undergo a variety of chemical reactions. The presence of the piperazine ring, for example, could potentially undergo reactions with acids or bases. The sulfonyl group could potentially be a site for nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-naphthamide hydrochloride” would depend on its specific structure. For example, the presence of the piperazine ring could potentially make the compound a base, capable of accepting protons. The compound’s solubility, melting point, and other physical properties would depend on the specific arrangement of its atoms and the types of intermolecular forces present.

Scientific Research Applications

Anticancer Activity

N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-naphthamide hydrochloride: has demonstrated promising antiproliferative effects against human cancer cell lines. Researchers synthesized a series of related derivatives and evaluated their activity using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide (MTT) assay. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, handling should be done with appropriate safety precautions. The compound may be irritating to the eyes and skin, and may have other health hazards depending on its specific properties.